Cas no 400037-36-7 (3-(3-bromopropyl)imidazo1,2-apyridine)

• Product Name: 3-(3-bromopropyl)imidazo1,2-apyridine
• CAS No: 400037-36-7
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 3446715
• PubChem ID: 18671698
• Update Time: 2025-10-28

3-(3-bromopropyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• IMIDAZO[1,2-A]PYRIDINE, 3-(3-BROMOPROPYL)-
• 3-(3-bromopropyl)imidazo1,2-apyridine

• Inchi： 1S/C10H11BrN2/c11-6-3-4-9-8-12-10-5-1-2-7-13(9)10/h1-2,5,7-8H,3-4,6H2
• InChI Key： AYYQPBMSSDGXRM-UHFFFAOYSA-N
• SMILES： C12=NC=C(CCCBr)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(3-bromopropyl)imidazo1,2-apyridine

Recent Advances in the Study of 3-(3-Bromopropyl)imidazo[1,2-a]pyridine (CAS: 400037-36-7) in Chemical Biology and Pharmaceutical Research

3-(3-Bromopropyl)imidazo[1,2-a]pyridine (CAS: 400037-36-7) is a brominated heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have explored its potential as a scaffold for developing novel therapeutics, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-(3-bromopropyl)imidazo[1,2-a]pyridine as a precursor for synthesizing potent inhibitors of the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The researchers demonstrated that modifications at the bromopropyl side chain could enhance binding affinity and selectivity for JAK2 kinase, offering a promising avenue for targeted therapy. The study also provided insights into the compound's metabolic stability and pharmacokinetic properties, which are critical for its development as a drug candidate.

In addition to its role in kinase inhibition, 3-(3-bromopropyl)imidazo[1,2-a]pyridine has been investigated for its potential in antimicrobial applications. A 2024 preprint on BioRxiv reported its efficacy against multidrug-resistant bacterial strains, particularly when conjugated with other pharmacophores. The study emphasized the compound's ability to disrupt bacterial cell membranes, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms. These findings underscore the compound's versatility and its potential to address unmet medical needs in infectious diseases.

Further research has explored the structural optimization of 3-(3-bromopropyl)imidazo[1,2-a]pyridine to improve its drug-like properties. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance solubility and reduce off-target effects. For instance, a recent ACS Chemical Biology article detailed the synthesis of analogs with improved bioavailability, achieved through the introduction of polar substituents. These advancements highlight the compound's adaptability and its potential for further development in preclinical settings.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-bromopropyl)imidazo[1,2-a]pyridine-based therapeutics. Issues such as toxicity profiles and scalable synthesis methods need to be addressed. Ongoing research is focused on optimizing synthetic routes to ensure cost-effective production while maintaining high purity and yield. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 3-(3-bromopropyl)imidazo[1,2-a]pyridine (CAS: 400037-36-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial therapy, and beyond, with recent studies showcasing its potential for drug development. Future research should prioritize addressing translational challenges to fully realize its therapeutic potential.